4-Fluoro-3-(pyridin-2-yl)benzaldehyde

• Molecular Formula: C12H8FNO
• Molecular Weight: 201.20 g/mol
• IUPAC Name: 4-fluoro-3-pyridin-2-ylbenzaldehyde
• InChI: InChI=1S/C12H8FNO/c13-11-5-4-9(8-15)7-10(11)12-3-1-2-6-14-12/h1-8H
• InChI Key: NMTIYWJILGRSOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=C(C=CC(=C2)C=O)F

Description

4-Fluoro-3-(pyridin-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C12H8FNO and its molecular weight is 201.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of commercially available 2-bromopyridine (250 mg; 1.58 mmol), 2-fluoro-5-formylphenylboronic acid (265 mg; 1.58 mmol), and Pd(PPh3)4 (91 mg; 0.08 mmol) in toluene (1 ml), EtOH (1 ml), and aq. 2 M Na2CO3 (1.5 ml) was heated to 80° C., under nitrogen, for 17 h. After cooling to rt, water and AcOEt were added. The separated aq. layer was further extracted with AcOEt. The mixed organic layers were washed with brine, dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification by FC (heptane/AcOEt=7/3) afforded 4-fluoro-3-(pyridin-2-yl)benzaldehyde as a slightly yellow oil. LC-MS (conditions A): tR=0.51 min.; [M+H]+: 202.05 g/mol.